Cas no 2172237-01-1 (6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid)

• Product Name: 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid
• CAS No: 2172237-01-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5862105
• PubChem ID: 165526376
• Update Time: 2025-10-28

6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid
• 6-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}hexanoic acid
• 2172237-01-1
• EN300-1494719

• Inchi： 1S/C26H30N2O6/c29-23(30)12-2-1-7-14-27-24(31)26(13-15-33-17-26)28-25(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,1-2,7,12-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： MZTPKPNPCNKXGF-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCCCCC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid

Introduction to 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic Acid (CAS No. 2172237-01-1)

6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid, identified by its CAS number 2172237-01-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its potential applications in drug discovery and therapeutic interventions.

The molecular structure of 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid consists of a hexanoic acid backbone modified with a complex amino acid derivative. The fluoren-9-ylmethoxycarbonyl group is a key feature that enhances the compound's solubility and stability, while also providing a scaffold for further chemical modifications. This makes the compound an attractive candidate for use in medicinal chemistry and the synthesis of more complex drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxolan ring present in this molecule is known to interact with biological targets in a unique manner, potentially leading to the development of new therapeutic agents. The combination of these structural elements suggests that 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid could serve as a valuable intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the fluoren moiety can interact with specific receptors and enzymes involved in neurodegenerative diseases. The presence of the amino acid derivative further enhances its ability to penetrate the blood-brain barrier, making it an ideal candidate for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The latest research indicates that compounds with similar structures have shown promising results in preclinical studies, suggesting that 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid could be a significant advancement in this field.

The synthesis of 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure. These methods not only enhance efficiency but also minimize side reactions, leading to a more sustainable and environmentally friendly synthesis process.

In addition to its potential therapeutic applications, 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}hexanoic acid has shown promise in material science applications. The unique electronic properties of the fluoren group make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers are exploring ways to incorporate this compound into novel materials that could improve the performance and efficiency of these devices. The versatility of this molecule underscores its importance not only in pharmaceuticals but also in advanced materials.

The biological activity of 6-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-y lformamido}hexanoic acid has been extensively studied in recent years. Researchers have focused on understanding how the various functional groups interact with biological targets at the molecular level. This knowledge is crucial for designing drugs that are both effective and well-tolerated by patients. The latest studies have revealed that the compound can modulate multiple pathways simultaneously, which could lead to synergistic effects when used as part of combination therapy regimens.

The development of new drugs is often hampered by issues related to drug resistance and toxicity. However, 6-{3-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)oxolan -3 -y lform amido }hexanoic acid has shown potential in overcoming these challenges. Its unique structure allows it to interact with biological targets in ways that traditional drugs cannot, potentially leading to more effective treatments with fewer side effects. This has made it a subject of intense interest among researchers who are looking for innovative solutions to treat complex diseases.

In conclusion, 6-{3-{(9H-fluoren -9 -yl)meth oxyc arb on y l }a min o )o x o lan -3 -y lfor ma m id o }hex ano ic ac id (CAS No . 2172237 -01 -1 ) is a remarkable compound with significant potential in both pharmaceuticals and material science . Its unique structural features make it an attractive candidate for further research and development . As our understanding of its biological activities grows , so too does its promise as a tool for treating some o f t he m ost challe nging diseases o f our time . The continued exploration o f this molecule will undoubtedly lead t o new insights and advancements in science .